Cas no 2171613-37-7 (4-{(4-bromophenyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-{(4-bromophenyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171613-37-7
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6021922
• PubChem ID: 165804951
• Update Time: 2025-05-23

4-{(4-bromophenyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(4-bromophenyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171613-37-7
• 4-{[(4-bromophenyl)methyl]carbamoyl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1539769

• Inchi： 1S/C27H25BrN2O5/c28-18-11-9-17(10-12-18)15-29-26(33)24(13-14-25(31)32)30-27(34)35-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,23-24H,13-16H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： WJAAFAZQMAQCPQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-{(4-bromophenyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-{(4-Bromophenyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid: A Comprehensive Overview

The compound 4-{(4-bromophenyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, with the CAS number 2171613-37-7, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound is characterized by its unique structure, which includes a bromophenyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a butanoic acid backbone. Its intricate design makes it a valuable tool in peptide synthesis and drug discovery.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests its utility in constructing bioactive peptides with high precision. Researchers have explored its role in synthesizing cyclic peptides, which are known for their potent biological activities and stability. The bromophenyl moiety adds another layer of complexity, potentially enhancing the molecule's pharmacokinetic properties and bioavailability.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving nucleophilic substitutions and coupling reactions. The use of Fmoc as a protecting group ensures that the amino terminus remains intact during the synthesis process, allowing for controlled assembly of peptide chains. The butanoic acid backbone provides flexibility, enabling the molecule to adopt various conformations that are critical for its biological interactions.

The structural features of this compound also make it an excellent candidate for studying enzyme inhibition and receptor binding. Recent research has demonstrated its ability to inhibit certain proteases, which are key targets in treating inflammatory diseases and cancer. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been investigated, revealing potential applications in modulating cellular signaling pathways.

From an analytical standpoint, this compound is often characterized using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods provide insights into its molecular weight, purity, and stereochemical integrity. The integration of these analytical tools has significantly enhanced our understanding of the compound's properties and behavior in different chemical environments.

In conclusion, 4-{(4-bromophenyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a cutting-edge molecule with diverse applications in drug discovery and peptide synthesis. Its unique structure and functional groups make it a valuable asset in advancing biomedical research. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in developing innovative therapeutic strategies.